Cas no 2138054-30-3 (2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane)
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane
- EN300-1169740
- 2138054-30-3
- 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane
-
- Inchi: 1S/C12H15N3O4S/c16-15(17)10-3-1-2-4-11(10)20(18,19)14-8-12(9-14)5-6-13-7-12/h1-4,13H,5-9H2
- InChI Key: QASLFXPSHDBPEA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CC2(CNCC2)C1)(=O)=O
Computed Properties
- Exact Mass: 297.07832714g/mol
- Monoisotopic Mass: 297.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 104Ų
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169740-1.0g |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1169740-50mg |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 50mg |
$707.0 | 2023-10-03 | ||
| Enamine | EN300-1169740-100mg |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 100mg |
$741.0 | 2023-10-03 | ||
| Enamine | EN300-1169740-250mg |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 250mg |
$774.0 | 2023-10-03 | ||
| Enamine | EN300-1169740-500mg |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 500mg |
$809.0 | 2023-10-03 | ||
| Enamine | EN300-1169740-1000mg |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 1000mg |
$842.0 | 2023-10-03 | ||
| Enamine | EN300-1169740-2500mg |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 2500mg |
$1650.0 | 2023-10-03 | ||
| Enamine | EN300-1169740-5000mg |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 5000mg |
$2443.0 | 2023-10-03 | ||
| Enamine | EN300-1169740-10000mg |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane |
2138054-30-3 | 10000mg |
$3622.0 | 2023-10-03 |
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane
Introduction to 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138054-30-3)
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138054-30-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential biological activities of 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane.
Chemical Structure and Properties
The molecular structure of 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane is composed of a spirocyclic core with a nitrobenzenesulfonyl substituent. The spirocyclic framework is a key feature that contributes to the compound's stability and reactivity. The presence of the nitro group imparts electron-withdrawing properties, which can influence the compound's interactions with biological targets. Additionally, the diazaspiro ring system provides a rigid structure that can enhance the compound's binding affinity to specific receptors.
Synthesis and Preparation
The synthesis of 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable spirocyclic precursor with 2-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then further modified to obtain the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the preparation of this compound.
Biological Activities and Potential Applications
2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane has been studied for its potential biological activities, particularly in the context of pharmacological research. Preliminary studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of certain kinases involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.
In cancer research, 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane has demonstrated cytotoxic effects against various cancer cell lines. Its ability to induce apoptosis and inhibit cell proliferation suggests that it could be developed into an effective anticancer agent. Further investigations are ongoing to elucidate the mechanisms underlying these biological activities and to optimize its therapeutic potential.
Clinical Trials and Future Directions
The promising preclinical results for 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane have paved the way for its evaluation in clinical trials. Early-phase clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials aim to provide critical data on dosing regimens, pharmacokinetics, and potential side effects.
Beyond its immediate applications in medicine, 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane also holds potential as a lead compound for further chemical modifications and derivatization. Researchers are exploring ways to enhance its potency and selectivity by introducing functional groups or altering its structural features.
Conclusion
In conclusion, 2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro[3.4]octane (CAS No. 2138054-30-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully characterize its properties and optimize its potential for clinical use.
2138054-30-3 (2-(2-nitrobenzenesulfonyl)-2,6-diazaspiro3.4octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)